DL-3-Phenyllactic acid DL-3-Phenyllactic acid Phenyllactic acid, also known as B-phenyllactate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Phenyllactic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Phenyllactic acid has been primarily detected in saliva, feces, urine, and blood. Phenyllactic acid can be biosynthesized from rac-lactic acid.
3-phenyllactic acid is a 2-hydroxy monocarboxylic acid that is lactic acid in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a human metabolite. It derives from a rac-lactic acid. It is a conjugate acid of a 3-phenyllactate.
Brand Name: Vulcanchem
CAS No.: 156-05-8
VCID: VC20987731
InChI: InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
SMILES: C1=CC=C(C=C1)CC(C(=O)O)O
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol

DL-3-Phenyllactic acid

CAS No.: 156-05-8

Cat. No.: VC20987731

Molecular Formula: C9H10O3

Molecular Weight: 166.17 g/mol

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DL-3-Phenyllactic acid - 156-05-8

Specification

Description Phenyllactic acid, also known as B-phenyllactate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Phenyllactic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Phenyllactic acid has been primarily detected in saliva, feces, urine, and blood. Phenyllactic acid can be biosynthesized from rac-lactic acid.
3-phenyllactic acid is a 2-hydroxy monocarboxylic acid that is lactic acid in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a human metabolite. It derives from a rac-lactic acid. It is a conjugate acid of a 3-phenyllactate.
CAS No. 156-05-8
Molecular Formula C9H10O3
Molecular Weight 166.17 g/mol
IUPAC Name 2-hydroxy-3-phenylpropanoic acid
Standard InChI InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
Standard InChI Key VOXXWSYKYCBWHO-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CC(C(=O)O)O
Canonical SMILES C1=CC=C(C=C1)CC(C(=O)O)O
Melting Point 98°C

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